Sertraline Carbamoyl Glucuronide
Sertraline Carbamoyl Glucuronide
Brand Name:
Vulcanchem
CAS No.:
119733-44-7
VCID:
VC0022166
InChI:
InChI=1S/C24H25Cl2NO8/c1-27(24(33)35-23-20(30)18(28)19(29)21(34-23)22(31)32)17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(25)16(26)10-11/h2-6,8,10,12,17-21,23,28-30H,7,9H2,1H3,(H,31,32)/t12-,17-,18-,19-,20+,21-,23-/m0/s1
SMILES:
CN(C1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₄H₂₅Cl₂NO₈
Molecular Weight:
526.36
Sertraline Carbamoyl Glucuronide
CAS No.: 119733-44-7
Reference Standards
VCID: VC0022166
Molecular Formula: C₂₄H₂₅Cl₂NO₈
Molecular Weight: 526.36
| CAS No. | 119733-44-7 |
|---|---|
| Product Name | Sertraline Carbamoyl Glucuronide |
| Molecular Formula | C₂₄H₂₅Cl₂NO₈ |
| Molecular Weight | 526.36 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]-methylcarbamoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H25Cl2NO8/c1-27(24(33)35-23-20(30)18(28)19(29)21(34-23)22(31)32)17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(25)16(26)10-11/h2-6,8,10,12,17-21,23,28-30H,7,9H2,1H3,(H,31,32)/t12-,17-,18-,19-,20+,21-,23-/m0/s1 |
| SMILES | CN(C1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | (1S-cis)-1-[[4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl]methycarbamate]-β-D-glucopyranuronic Acid; Sertraline Carbamoyl-O-glucuronide; |
| PubChem Compound | 71752187 |
| Last Modified | Nov 11 2021 |
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